Cas no 2138158-82-2 (N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide)

• Product Name: N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide
• CAS No: 2138158-82-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5772151
• PubChem ID: 165956828
• Update Time: 2025-06-14

N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-712774
• N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide
• 2138158-82-2

• Inchi： 1S/C9H13N3O2/c1-3-9(14)10-5-8(13)7-4-11-12(2)6-7/h4,6H,3,5H2,1-2H3,(H,10,14)
• InChI Key： TUOQAWKIHAAWEV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C)C=1)CNC(CC)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64Ų

Additional information on N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide

Recent Advances in the Study of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide (CAS: 2138158-82-2)

The compound N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide (CAS: 2138158-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and propanamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide exhibits notable activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain kinases involved in inflammatory and oncogenic processes. In vitro assays have demonstrated its efficacy in reducing cell proliferation and inducing apoptosis in cancer cell lines, suggesting its utility as a chemotherapeutic agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with promising results.

The mechanistic insights into the compound's activity have been elucidated through molecular docking and dynamics simulations. These computational studies have identified key interactions between N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide and its target proteins, providing a foundation for structure-activity relationship (SAR) analyses. Such findings are invaluable for the design of derivatives with enhanced potency and selectivity.

In vivo studies have further validated the therapeutic potential of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide. Animal models of disease have shown that the compound can effectively reduce tumor growth and inflammation with minimal adverse effects. Pharmacokinetic analyses indicate favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, further optimization is needed to address challenges such as tissue distribution and potential off-target effects.

In conclusion, N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide (CAS: 2138158-82-2) represents a promising lead compound in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with advances in synthetic and computational methodologies, positions it as a valuable candidate for further research and development. Future studies should focus on refining its properties and exploring its potential in combination therapies, paving the way for clinical applications.